![molecular formula C18H14FN3O5 B3538918 3-(2-fluorobenzyl)-5-(4-methoxy-3-nitrobenzylidene)-2,4-imidazolidinedione](/img/structure/B3538918.png)
3-(2-fluorobenzyl)-5-(4-methoxy-3-nitrobenzylidene)-2,4-imidazolidinedione
Overview
Description
3-(2-fluorobenzyl)-5-(4-methoxy-3-nitrobenzylidene)-2,4-imidazolidinedione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of imidazolidinedione and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 3-(2-fluorobenzyl)-5-(4-methoxy-3-nitrobenzylidene)-2,4-imidazolidinedione is not fully understood. However, it has been reported that this compound exhibits cytotoxicity by inducing apoptosis in cancer cells. It also inhibits the activity of certain enzymes that are involved in the inflammatory response and microbial infections.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(2-fluorobenzyl)-5-(4-methoxy-3-nitrobenzylidene)-2,4-imidazolidinedione have been studied extensively. This compound has been reported to exhibit cytotoxicity in cancer cells by inducing apoptosis. It also inhibits the activity of certain enzymes that are involved in the inflammatory response and microbial infections. Additionally, this compound has been reported to exhibit fluorescence properties, which make it a potential candidate for use as a fluorescent probe for detecting metal ions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2-fluorobenzyl)-5-(4-methoxy-3-nitrobenzylidene)-2,4-imidazolidinedione in lab experiments is its potential applications in various fields of scientific research. This compound has shown promising results in the treatment of cancer, inflammation, and microbial infections. It has also been studied for its potential use as a fluorescent probe for detecting metal ions and as a catalyst in various chemical reactions. However, one of the limitations of using this compound in lab experiments is its cytotoxicity, which can pose a risk to researchers.
Future Directions
There are several future directions for the study of 3-(2-fluorobenzyl)-5-(4-methoxy-3-nitrobenzylidene)-2,4-imidazolidinedione. One of the future directions is to study the mechanism of action of this compound in more detail. This will help to understand how this compound induces apoptosis in cancer cells and inhibits the activity of certain enzymes. Another future direction is to explore the potential use of this compound in the development of new drugs for the treatment of cancer, inflammation, and microbial infections. Additionally, further studies can be conducted to explore the potential use of this compound as a fluorescent probe for detecting metal ions and as a catalyst in various chemical reactions.
Conclusion:
In conclusion, 3-(2-fluorobenzyl)-5-(4-methoxy-3-nitrobenzylidene)-2,4-imidazolidinedione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using various methods and has been extensively studied for its potential applications in the treatment of cancer, inflammation, and microbial infections. It has also been studied for its potential use as a fluorescent probe for detecting metal ions and as a catalyst in various chemical reactions. However, further studies are required to fully understand the mechanism of action of this compound and to explore its potential use in the development of new drugs and as a fluorescent probe.
Scientific Research Applications
3-(2-fluorobenzyl)-5-(4-methoxy-3-nitrobenzylidene)-2,4-imidazolidinedione has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the treatment of cancer, inflammation, and microbial infections. It has also been studied for its potential use as a fluorescent probe for detecting metal ions and as a catalyst in various chemical reactions.
properties
IUPAC Name |
(5E)-3-[(2-fluorophenyl)methyl]-5-[(4-methoxy-3-nitrophenyl)methylidene]imidazolidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FN3O5/c1-27-16-7-6-11(9-15(16)22(25)26)8-14-17(23)21(18(24)20-14)10-12-4-2-3-5-13(12)19/h2-9H,10H2,1H3,(H,20,24)/b14-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVSCHHNDABYDDR-RIYZIHGNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)N2)CC3=CC=CC=C3F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/2\C(=O)N(C(=O)N2)CC3=CC=CC=C3F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FN3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5E)-3-(2-fluorobenzyl)-5-(4-methoxy-3-nitrobenzylidene)imidazolidine-2,4-dione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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